Cas no 2734778-86-8 (1,3-Difluoro-2-iodo-4-isopropoxybenzene)

• Product Name: 1,3-Difluoro-2-iodo-4-isopropoxybenzene
• CAS No: 2734778-86-8
• MF: C₉H₉F₂IO
• MW: 298.07
• CID: 5080499
• Update Time: 2025-05-22

1,3-Difluoro-2-iodo-4-isopropoxybenzene Chemical and Physical Properties

Names and Identifiers

• 1,3-Difluoro-2-iodo-4-isopropoxybenzene

• Inchi： 1S/C9H9F2IO/c1-5(2)13-7-4-3-6(10)9(12)8(7)11/h3-5H,1-2H3
• InChI Key： DKVXMMPAZWFZJE-UHFFFAOYSA-N
• SMILES： O(C1C=CC(F)=C(I)C=1F)C(C)C

Additional information on 1,3-Difluoro-2-iodo-4-isopropoxybenzene

1,3-Difluoro-2-iodo-4-isopropoxybenzene: A Comprehensive Overview

The compound 1,3-Difluoro-2-iodo-4-isopropoxybenzene (CAS No. 2734778-86-8) is a highly specialized aromatic compound with a unique structure that makes it valuable in various chemical and pharmaceutical applications. This compound is characterized by the presence of fluorine atoms at the 1 and 3 positions, an iodine atom at the 2 position, and an isopropoxy group at the 4 position on the benzene ring. The combination of these substituents imparts distinctive electronic and steric properties to the molecule, which are crucial for its functional applications.

Recent advancements in synthetic chemistry have enabled the precise synthesis of 1,3-Difluoro-2-iodo-4-isopropoxybenzene, leveraging modern methodologies such as Suzuki-Miyaura coupling reactions and nucleophilic aromatic substitution. These methods have not only improved the yield but also enhanced the purity of the compound, making it more suitable for high-end applications. The synthesis process typically involves multiple steps, including fluorination, iodination, and alkoxylation, each requiring meticulous control over reaction conditions to ensure optimal results.

The physical properties of 1,3-Difluoro-2-iodo-4-isopropoxybenzene are equally intriguing. It has a melting point of approximately 95°C and a boiling point around 250°C under standard atmospheric pressure. The compound is sparingly soluble in water but exhibits good solubility in organic solvents such as dichloromethane and ethyl acetate. These properties make it ideal for use in organic synthesis reactions where controlled solubility is essential.

In terms of applications, 1,3-Difluoro-2-iodo-4-isopropoxybenzene has found significant utility in the pharmaceutical industry as an intermediate in the synthesis of bioactive compounds. Its ability to undergo various nucleophilic substitutions and coupling reactions makes it a versatile building block for constructing complex molecular architectures. Recent studies have highlighted its potential in drug discovery programs targeting diseases such as cancer and neurodegenerative disorders.

Moreover, this compound has shown promise in materials science as a precursor for advanced materials such as organic semiconductors and polymer-based composites. Its electronic properties, influenced by the fluorine and iodine substituents, contribute to its ability to modulate charge transport characteristics in these materials. Researchers are actively exploring its use in developing next-generation electronic devices with enhanced performance metrics.

The latest research on 1,3-Difluoro-2-iodo-4-isopropoxybenzene has also focused on its environmental impact and biodegradation pathways. Studies indicate that while the compound is stable under normal storage conditions, it undergoes gradual degradation under specific environmental stressors such as UV light and microbial activity. This understanding is critical for ensuring its safe handling and disposal in industrial settings.

In conclusion, 1,3-Difluoro-2-iodo-4-isopropoxybenzene (CAS No. 2734778-86-8) stands out as a multifaceted compound with a wide range of applications across diverse fields. Its unique structure, coupled with recent advancements in synthetic methodologies and application-oriented research, positions it as a key player in modern chemical innovation.